Cas no 89720-77-4 (4-Bromo-1-(bromomethyl)-2-chlorobenzene)

• Product Name: 4-Bromo-1-(bromomethyl)-2-chlorobenzene
• CAS No: 89720-77-4
• MF: C₇H₅Br₂Cl
• MW: 284.375599622726
• MDL: MFCD15526905
• CID: 591672
• PubChem ID: 21914486
• Update Time: 2025-05-21

4-Bromo-1-(bromomethyl)-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(bromomethyl)-2-chlorobenzene
• 4-Bromo-1-bromomethyl-2-chlorobenzene
• 4-Bromo-2-chlorobenzyl bromide
• Benzene, 4-bromo-1-(bromomethyl)-2-chloro-
• 2-Chloro-4-bromobenzyl bromide
• 4-Bromo-1-bromomethyl-2-chloro-benzene
• 4-Bromo-2-chlorobenzylbromide
• 4-Bromo-2-chloro-benzyl bromide
• DYPSDTOQOSPYOT-UHFFFAOYSA-N
• CL8914
• 1-bromomethyl-2-chloro-4-bromobenzene
• AM62196
• 4-Bromo-1-(bromomethyl)-2-chlorobenzene (ACI)
• SY107562
• AKOS012020537
• DB-367346
• 4-Bromo-(1-bromomethyl)-2-chlorobenzene
• 89720-77-4
• DTXSID80620008
• 4-Bromo-1-(bromomethyl)-2-chlorobenzene, AldrichCPR
• MFCD15526905
• GS-3835
• EN300-260177
• CS-W010028
• SCHEMBL307792

• MDL： MFCD15526905
• Inchi： 1S/C7H5Br2Cl/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,4H2
• InChI Key： DYPSDTOQOSPYOT-UHFFFAOYSA-N
• SMILES： ClC1C(CBr)=CC=C(Br)C=1

Computed Properties

• Exact Mass: 281.84500
• Monoisotopic Mass: 281.84465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0.00000
• LogP: 3.99740

4-Bromo-1-(bromomethyl)-2-chlorobenzene Security Information

• Hazardous Material transportation number：3265
• HazardClass：8
• PackingGroup：Ⅲ

Additional information on 4-Bromo-1-(bromomethyl)-2-chlorobenzene

Recent Advances in the Application of 4-Bromo-1-(bromomethyl)-2-chlorobenzene (CAS: 89720-77-4) in Chemical and Pharmaceutical Research

4-Bromo-1-(bromomethyl)-2-chlorobenzene (CAS: 89720-77-4) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structure, featuring multiple halogen substituents, allows for diverse chemical transformations, making it a valuable building block in medicinal chemistry.

Recent studies have explored the use of 4-Bromo-1-(bromomethyl)-2-chlorobenzene in the development of novel kinase inhibitors and anti-cancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective BTK inhibitors, which show promise for treating B-cell malignancies. The compound's reactivity enables efficient functionalization at both the bromomethyl and aromatic positions, facilitating the creation of diverse molecular scaffolds.

In the field of materials science, researchers have utilized 89720-77-4 as a precursor for the synthesis of advanced organic electronic materials. Its ability to participate in cross-coupling reactions has been particularly valuable for creating π-conjugated systems with tailored electronic properties. A recent breakthrough reported in Advanced Materials (2024) showcased its incorporation into novel organic semiconductors with exceptional charge transport characteristics.

The safety profile and handling considerations of 4-Bromo-1-(bromomethyl)-2-chlorobenzene have also been subjects of recent investigation. Updated toxicological studies published in Chemical Research in Toxicology (2023) provide new insights into its occupational exposure limits and recommended handling procedures, particularly emphasizing the need for proper ventilation and personal protective equipment when working with this compound in laboratory settings.

Looking forward, the pharmaceutical industry is particularly interested in exploring the potential of 89720-77-4 derivatives as novel antibacterial agents, given the increasing need for new antibiotics to combat drug-resistant pathogens. Preliminary results from ongoing research suggest that properly functionalized derivatives of this compound may exhibit activity against Gram-positive bacteria, though further optimization and testing are required.

In conclusion, 4-Bromo-1-(bromomethyl)-2-chlorobenzene continues to be a compound of significant interest across multiple research domains. Its chemical versatility, combined with recent methodological advances in its derivatization, positions it as a valuable tool for both academic and industrial researchers working at the interface of chemistry and biology.